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Compound of Interest

Compound Name: HS80

Cat. No.: B15573088

Disclaimer: The designation "HS80" is used for multiple, chemically distinct products. It is
crucial to identify the specific product you are handling by consulting its Safety Data Sheet
(SDS) before following any disposal procedures. Improper disposal of chemicals can pose
significant risks to human health and the environment.

This guide provides disposal protocols for two common types of chemical products labeled
"HS80" relevant to laboratory and industrial settings, as well as for an electronic device sharing
the same name.

HS80 as a Flammable Liquid (e.g., Mission HS 80)

Products such as Mission HS 80 are classified as highly flammable liquids, primarily due to a
high concentration of ethanol.[1] The proper disposal of this type of HS80 is critical to prevent
fire hazards and environmental contamination.

Key Hazard Information:

Hazard Classification Description Source

Highly flammable liquid and

Flammable Liquid Category 2 [1][2]
vapor.

Eye Irritation Category 2A Causes serious eye irritation. [11[2]

Skin Irritant Category 2 Causes skin irritation.

Experimental Protocol for Neutralization (Small Spills):
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For small spills of flammable HS80, immediate containment and neutralization are essential.

o Ensure Proper Ventilation and Eliminate Ignition Sources: Work in a well-ventilated area,
preferably a fume hood. Ensure there are no open flames, sparks, or hot surfaces nearby.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
chemical-resistant gloves, and a lab coat.

o Containment: Absorb the spill with a non-combustible material such as vermiculite, sand, or
earth.

o Collection: Carefully collect the absorbed material and place it into a designated, labeled
container for flammable waste. Use only non-sparking tools for this process.

o Decontamination: Clean the spill area with a small amount of soapy water.

o Waste Disposal: The collected waste is considered hazardous. It must be disposed of in
accordance with federal, state, and local regulations. Do not dispose of it down the drain.
The container should be tightly sealed, properly labeled as "Hazardous Waste - Flammable
Liquid,” and stored in a designated hazardous waste accumulation area. Arrange for pickup
by a certified hazardous waste disposal company.

Logical Disposal Workflow:
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HS80 (Flammable Liquid) Disposal
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Caption: Disposal workflow for HS80 as a flammable liquid.
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HS80 as a Surfactant (e.g., NANSA HS 80/S)

NANSA HS 80/S is a sodium alkylbenzene sulfonate, an anionic surfactant used in detergents
and other cleaning products. While it is biodegradable, concentrated forms can be irritating to
the skin and eyes.

Key Hazard Information:

Hazard Classification Description Source

Prolonged exposure may
Skin Irritation cause skin irritation or

damage.

Can cause discomfort and

Eye Irritation o
irritation upon contact.

Experimental Protocol for Dilution and Disposal (for non-industrial quantities):

For laboratory-scale quantities of surfactant HS80 waste, dilution followed by disposal in
accordance with local wastewater regulations is a common practice.

o Personal Protective Equipment (PPE): Wear safety glasses and chemical-resistant gloves

(PVC gloves are recommended).

 Dilution: Slowly add the HS80 waste to a large volume of water while stirring. A general

guideline is to dilute to a concentration well below 1%.

e pH Neutralization (if applicable): Check the pH of the diluted solution. If it is significantly
acidic or basic, neutralize it to a pH between 6 and 8 using a suitable neutralizing agent
(e.g., sodium bicarbonate for acidic solutions, dilute acetic acid for basic solutions).

o Disposal: The neutralized, dilute solution can typically be disposed of down the sanitary
sewer, followed by flushing with plenty of water. However, always confirm compliance with
your institution's and local wastewater authority's regulations. For larger quantities, consult
your environmental health and safety office.
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+ Container Rinsing: Triple rinse the empty container with water and dispose of it as non-
hazardous waste, or as directed by your institution.

Signaling Pathway for Environmental Impact Mitigation:
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Caption: Mitigation of environmental impact for surfactant HS80 disposal.
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HS80 as an Electronic Device (e.g., Corsair HS80
MAX WIRELESS Headset)

The Corsair HS80 is a wireless gaming headset containing a rechargeable battery and
electronic components. Disposal of this device must be handled in accordance with local
regulations for electronic waste (e-waste).

Disposal Procedure:

o Do Not Dispose of in Regular Trash: Electronic devices should not be disposed of in
municipal solid waste due to the presence of heavy metals and other hazardous materials in
the electronic components and battery.

o Battery Removal (if possible and safe): If the product is disabled for disposal, the
rechargeable battery should be safely removed following the manufacturer's instructions.

¢ Recycling: Take the headset and its components to a designated e-waste recycling facility.
Many municipalities and electronics retailers offer e-waste collection programs. CORSAIR
MEMORY, Inc. encourages the recycling of used electronic hardware and rechargeable
batteries in accordance with local laws and regulations.

Logical Relationship for E-Waste Disposal:
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Corsair HS80 (E-Waste) Disposal
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Caption: Decision process for Corsair HS80 e-waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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